(4-(1H-pyrrol-1-yl)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: [3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• InChI: InChI=1S/C23H22N6O2/c30-23(18-5-7-19(8-6-18)28-11-1-2-12-28)29-13-3-4-17(16-29)14-21-26-22(27-31-21)20-15-24-9-10-25-20/h1-2,5-12,15,17H,3-4,13-14,16H2
• InChI Key: FTPGTVJHAKJLDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)N3C=CC=C3)CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol

Description

(4-(1H-pyrrol-1-yl)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H22N6O2 and its molecular weight is 414.469. The purity is usually 95%.
BenchChem offers high-quality (4-(1H-pyrrol-1-yl)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(1H-pyrrol-1-yl)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

One study focused on the molecular interactions of a compound, highlighting its potential as a selective antagonist for cannabinoid receptors. This research used computational methods to analyze the conformational behavior and structure-activity relationships, suggesting applications in understanding receptor-ligand interactions and drug design (Shim et al., 2002).

Antimicrobial Activity

Another line of research explored the synthesis of compounds for antimicrobial applications. A study synthesized and tested a series of compounds for their antimicrobial activity, finding that some exhibited good activity compared to standard drugs. This indicates potential applications in developing new antimicrobial agents (Kumar et al., 2012).

Structural Analysis and Drug Design

Research into the structural analysis of small heterocyclic analogs has shown the importance of molecular structure in drug design. One study demonstrated how modifications to the molecular structure could influence binding interactions with biological targets, suggesting applications in the rational design of new therapeutics (Swamy et al., 2013).

Inverse Agonist Activity

A study investigating the effects of certain compounds on cannabinoid receptors found that one compound acted as an inverse agonist. This type of research contributes to our understanding of receptor signaling and could inform the development of drugs targeting cannabinoid receptors (Landsman et al., 1997).